Cas no 1306610-18-3 (5-Bromo-2-methyl-2H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-Bromo-2-methyl-2H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1306610-18-3
• MF: C₄H₄BrN₃O
• MW: 189.998059272766
• MDL: MFCD31556386
• CID: 5065725
• PubChem ID: 137949448
• Update Time: 2026-03-01

5-Bromo-2-methyl-2H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-METHYL-2H-1,2,3-TRIAZOLE-4-CARBALDEHYDE
• 5-bromo-2-methyltriazole-4-carbaldehyde
• 5-Bromo-2-methyl-2H-1,2,3-triazole-4-carbaldehyde

• MDL： MFCD31556386
• Inchi： 1S/C4H4BrN3O/c1-8-6-3(2-9)4(5)7-8/h2H,1H3
• InChI Key： ZAGHQOSAQGPZBC-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=NN(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• XLogP3: 1.1
• Topological Polar Surface Area: 47.8

Additional information on 5-Bromo-2-methyl-2H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Application of 5-Bromo-2-methyl-2H-1,2,3-triazole-4-carbaldehyde (CAS: 1306610-18-3) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-methyl-2H-1,2,3-triazole-4-carbaldehyde (CAS: 1306610-18-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aldehyde, characterized by its unique triazole ring and bromo substituent, serves as a crucial intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel antimicrobial, anticancer, and anti-inflammatory agents, making it a focal point for researchers aiming to explore new therapeutic avenues.

One of the key areas of research involving 5-Bromo-2-methyl-2H-1,2,3-triazole-4-carbaldehyde is its utility in click chemistry. The triazole moiety, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), has been extensively utilized to construct complex molecular architectures. Recent publications have demonstrated the compound's efficacy in generating triazole-based scaffolds that exhibit enhanced binding affinity and selectivity toward biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of triazole derivatives using this aldehyde, which showed potent inhibitory activity against bacterial efflux pumps, addressing the growing concern of antibiotic resistance.

In addition to its role in antimicrobial research, 5-Bromo-2-methyl-2H-1,2,3-triazole-4-carbaldehyde has been investigated for its potential in oncology. A recent preclinical study highlighted its incorporation into small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer cell proliferation. The bromo substituent was found to enhance the electrophilic character of the aldehyde, facilitating covalent binding to cysteine residues in target proteins. This mechanism of action has opened new possibilities for the design of irreversible inhibitors with improved pharmacokinetic properties.

Furthermore, advancements in synthetic methodologies have enabled the efficient large-scale production of 5-Bromo-2-methyl-2H-1,2,3-triazole-4-carbaldehyde, addressing previous challenges related to yield and purity. A 2024 patent application disclosed a novel catalytic system that significantly improves the regioselectivity and yield of the triazole formation, making the compound more accessible for industrial applications. This development is expected to accelerate the commercialization of triazole-based therapeutics and diagnostics.

In conclusion, 5-Bromo-2-methyl-2H-1,2,3-triazole-4-carbaldehyde (CAS: 1306610-18-3) continues to be a pivotal building block in chemical biology and pharmaceutical research. Its multifaceted applications, from antimicrobial agents to cancer therapeutics, underscore its importance in modern drug discovery. Ongoing research efforts are likely to uncover additional therapeutic potentials, further solidifying its role in the development of next-generation pharmaceuticals.